Cholecalciferol Impurity C

• CAS No.: 5226-01-7
• Product Name: Cholecalciferol Impurity C
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (3S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25-,26-,27-/m1/s1
• Standard InChIKey: UCTLRSWJYQTBFZ-XMVWLVNMSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@@H]3C2=CC=C4[C@]3(CC[C@@H](C4)O)C)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
• Appearance: White to Off-White Solid
• Melting Point: 43-46°C
• Physical Description: Solid
• Description: Lumisterol 3 belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, lumisterol 3 is considered to be a sterol lipid molecule. Lumisterol 3 is considered to be a practically insoluble (in water) and relatively neutral molecule. Lumisterol 3 has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, lumisterol 3 is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: lumisterol 3; (3β,9β,10α)-Cholesta-5,7-dien-3-ol; 9β,10α-Cholesta-5,7-dien-3β-ol
• PubChem Compound: 111049
• Last Modified: Nov 11 2021